Cas no 1015070-57-1 (6-Ethynylisoquinoline)

6-Ethynylisoquinoline structure
6-Ethynylisoquinoline structure
Product Name:6-Ethynylisoquinoline
CAS No:1015070-57-1
MF:C11H7N
MW:153.179982423782
MDL:MFCD12406191
CID:1038259
PubChem ID:57950541
Update Time:2025-07-31

6-Ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-ethynyl-Isoquinoline
    • 6-Ethynylisoquinoline
    • A1-02128
    • MFCD12406191
    • DB-369306
    • A897142
    • D82544
    • 1015070-57-1
    • Z1255366055
    • AKOS016001963
    • AS-75621
    • EN300-300991
    • Isoquinoline, 6-ethynyl-
    • ULAVHAJIBKHAPF-UHFFFAOYSA-N
    • DTXSID00728454
    • CS-0158557
    • SCHEMBL1519614
    • MDL: MFCD12406191
    • Inchi: 1S/C11H7N/c1-2-9-3-4-11-8-12-6-5-10(11)7-9/h1,3-8H
    • InChI Key: ULAVHAJIBKHAPF-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=C(C#C)C=CC=2C=1

Computed Properties

  • Exact Mass: 153.057849228g/mol
  • Monoisotopic Mass: 153.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9Ų

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6-Ethynylisoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1015070-57-1)6-Ethynylisoquinoline
Order Number:A897142
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):175.0/297.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1015070-57-1)6-Ethynylisoquinoline
A897142
Purity:99%/99%
Quantity:5g/10g
Price ($):175.0/297.0
Email